Cas no 152606-47-8 (3,3,3-Trifluoro-2-hydroxypropanal)

• Product Name: 3,3,3-Trifluoro-2-hydroxypropanal
• CAS No: 152606-47-8
• MF: C₃H₃F₃O₂
• MW: 128.0499
• CID: 4741576
• Update Time: 2025-08-04

3,3,3-Trifluoro-2-hydroxypropanal Chemical and Physical Properties

Names and Identifiers

• 3,3,3-Trifluoro-2-hydroxypropanal

• Inchi： 1S/C3H3F3O2/c4-3(5,6)2(8)1-7/h1-2,8H
• InChI Key： VEHPBCFRFOQIHD-UHFFFAOYSA-N
• SMILES： FC(C([H])(C([H])=O)O[H])(F)F

Computed Properties

• Exact Mass: 128.008514g/mol
• Monoisotopic Mass: 128.008514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 87
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• Molecular Weight: 128.05g/mol
• XLogP3: 0.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 3,3,3-Trifluoro-2-hydroxypropanal

Professional Introduction to 3,3,3-Trifluoro-2-hydroxypropanal (CAS No. 152606-47-8)

3,3,3-Trifluoro-2-hydroxypropanal, a compound with the chemical formula C₃H₃F₃O, is a fluorinated aldehyde that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound is characterized by the presence of three fluorine atoms attached to a propane backbone, with a hydroxyl group and an aldehyde functional group. The CAS number 152606-47-8 uniquely identifies this molecule and distinguishes it from other compounds with similar structures. Its molecular structure imparts distinct reactivity and stability, making it a valuable intermediate in synthetic chemistry.

The 3,3,3-Trifluoro-2-hydroxypropanal molecule exhibits interesting physicochemical properties that make it suitable for various applications. The fluorine atoms contribute to its lipophilicity and metabolic stability, which are highly desirable traits in drug design. Additionally, the aldehyde group provides a reactive site for further functionalization, enabling the synthesis of more complex molecules. These characteristics have positioned this compound as a key building block in the development of novel pharmaceuticals and agrochemicals.

In recent years, the pharmaceutical industry has seen a surge in the demand for fluorinated compounds due to their enhanced bioavailability and improved pharmacokinetic profiles. The 3,3,3-Trifluoro-2-hydroxypropanal has been extensively studied for its potential role in the synthesis of active pharmaceutical ingredients (APIs). Researchers have explored its utility in constructing heterocyclic frameworks, which are common motifs in many therapeutic agents. For instance, studies have demonstrated its effectiveness in generating fused rings systems such as pyrroles and indoles, which are known for their biological activity.

One of the most compelling aspects of 3,3,3-Trifluoro-2-hydroxypropanal is its role in green chemistry initiatives. The incorporation of fluorine atoms into organic molecules often enhances their environmental footprint by improving their resistance to degradation. This aligns with the growing emphasis on sustainable chemical practices. Recent research has highlighted its use in catalytic processes that minimize waste and energy consumption. For example, palladium-catalyzed cross-coupling reactions involving this compound have been optimized to achieve high yields with minimal byproducts.

The CAS number 152606-47-8 serves as a critical identifier for researchers and regulatory bodies, ensuring accurate documentation and handling of this compound. Its registration under this number facilitates compliance with international safety standards and trade regulations. Furthermore, the unique molecular signature provided by the fluorinated aldehyde structure aids in distinguishing it from other compounds during analytical testing and quality control processes.

Advancements in computational chemistry have also contributed to the growing interest in 3,3,3-Trifluoro-2-hydroxypropanal. Molecular modeling studies have revealed insights into its interactions with biological targets, providing a foundation for rational drug design. These simulations have helped predict binding affinities and metabolic pathways, enabling researchers to fine-tune molecular structures for optimal efficacy. Such computational approaches are particularly valuable in early-stage drug discovery pipelines where rapid screening of numerous compounds is essential.

The agrochemical sector has also recognized the potential of 3,3,3-Trifluoro-2-hydroxypropanal as a precursor for developing advanced pesticides and herbicides. Fluorinated compounds often exhibit improved stability against environmental factors such as UV radiation and microbial degradation. This property is crucial for ensuring long-lasting efficacy in agricultural applications. Recent patents have described its use in synthesizing fluorinated pyrazoles and triazoles, which are known for their herbicidal properties. These innovations underscore the compound's versatility beyond pharmaceuticals.

Industrial applications of 3,3,3-Trifluoro-2-hydroxypropanal extend to specialty chemicals where its unique reactivity is leveraged for producing high-performance materials. For instance, it has been utilized in the synthesis of fluorinated polymers that exhibit enhanced thermal stability and chemical resistance. Such materials find applications in electronics manufacturing and aerospace industries where durability under extreme conditions is paramount.

The safety profile of CAS number 152606-47-8 is another critical consideration in its handling and commercialization. While not classified as hazardous under standard regulatory frameworks, appropriate precautions must be taken to prevent exposure during synthesis and formulation processes. Personal protective equipment (PPE) such as gloves and safety goggles is recommended when working with this compound. Additionally， proper ventilation should be ensured to avoid inhalation of any vapors or dust particles.

Future research directions for 3,3 Trifluoro 2 hydroxy propanal CAS No 152606 47 8 include exploring its role in photopharmacology—a emerging field that combines light activation with traditional drug therapy. The presence of fluorine atoms can influence how molecules interact with light-sensitive biological pathways , offering new therapeutic possibilities . This interdisciplinary approach holds promise for developing next-generation treatments targeting diseases that are currently difficult to manage.

In conclusion,CAS number 152606-47-8 identifies a compound with remarkable potential across multiple sectors including pharmaceuticals , agrochemicals ,and materials science . Its unique structural features make it an invaluable intermediate , while ongoing research continues to uncover new applications . As advancements continue ,the importance of sustainable practices will further drive innovation around this versatile molecule .